2-(3,5-Dimethoxybenzoyl)-6-methylpyridine
Overview
Description
The compound is a derivative of benzoyl pyridine, which is a type of organic compound. It contains a benzoyl group (a benzene ring attached to a carbonyl group) and a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom .
Synthesis Analysis
While specific synthesis methods for “2-(3,5-Dimethoxybenzoyl)-6-methylpyridine” were not found, benzamide compounds (which are structurally similar) can be synthesized from dimethoxybenzoic acid or acetoxy-methylbenzoic acid and amine derivatives .Chemical Reactions Analysis
Specific chemical reactions involving “this compound” were not found in the search results .Scientific Research Applications
Molecular and Crystal Structure of Organic Salts
2-amino-6-methylpyridine is used to form crystalline organic acid-base salts. These salts are characterized by proton transfer to the pyridine nitrogen, leading to ionic structures with supramolecular heterosynthons. The crystal packing is influenced by weak noncovalent interactions, displaying two and three-dimensional framework structures (Thanigaimani et al., 2015).
Coordination Polymers and Solvent Dependence
Solvent-dependent coordination polymers involving 3,5-dinitrobenzoic acid and 3,5-dinitro-4-methylbenzoic acid with 4,4'-bipyridine have been synthesized. The formation and three-dimensional structures of these complexes are influenced by the solvents used, demonstrating the importance of solvent in the self-assembly and structural properties of these complexes (Pedireddi & Varughese, 2004).
Fluorine-Containing Pyridoquinazolinones
Reactions between 2-aminopyridine and 2-amino-5-methylpyridine with certain compounds have led to the creation of fluorine-containing pyridoquinazolinones. The structure of these compounds was confirmed through various spectroscopic techniques, showcasing the potential of using these molecules in specific chemical syntheses (Nosova et al., 2004).
Nickel(II) Carboxylate Chemistry
The use of 6-methylpyridine-2-carbaldehydeoxime in nickel(II) carboxylate chemistry has led to the isolation of new clusters with interesting structures and magnetic properties. This work highlights the potential of 6-methylpyridine derivatives in forming structurally complex and functionally significant metal-organic frameworks (Escuer et al., 2011).
Ternary Multicomponent Crystals
The creation of ternary multicomponent crystals using charge-transfer interactions has been explored, using a common pairing of certain acids and pyridine. This study demonstrates the utility of ternary systems for the study of proton transfer processes and the role of the crystal environment in these interactions (Seaton et al., 2013).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2’-deoxy-2’-[(3,5-dimethoxybenzoyl)amino]-n-[(1r)-1,2,3,4-tetrahydro-1-naphthalenyl]adenosine, have been found to interact with glyceraldehyde-3-phosphate dehydrogenase, a key enzyme in the glycolytic pathway .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target proteins and modulate their activity, leading to changes in cellular processes .
Biochemical Pathways
If it does interact with glyceraldehyde-3-phosphate dehydrogenase as suggested, it could potentially influence the glycolytic pathway .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-(3,5-Dimethoxybenzoyl)-6-methylpyridine . .
properties
IUPAC Name |
(3,5-dimethoxyphenyl)-(6-methylpyridin-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-10-5-4-6-14(16-10)15(17)11-7-12(18-2)9-13(8-11)19-3/h4-9H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPYQPJGEJNVBRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)C2=CC(=CC(=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701221199 |
Source
|
| Record name | (3,5-Dimethoxyphenyl)(6-methyl-2-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701221199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1187163-21-8 |
Source
|
| Record name | (3,5-Dimethoxyphenyl)(6-methyl-2-pyridinyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187163-21-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,5-Dimethoxyphenyl)(6-methyl-2-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701221199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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